Cas no 1211516-44-7 (4-(pyrrolidin-2-yl)-1H-pyrazole)

• Product Name: 4-(pyrrolidin-2-yl)-1H-pyrazole
• CAS No: 1211516-44-7
• MF: C₇H₁₁N₃
• MW: 137.182340860367
• MDL: MFCD17288878
• CID: 5098154
• PubChem ID: 63085250
• Update Time: 2025-06-15

4-(pyrrolidin-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(pyrrolidin-2-yl)-1H-pyrazole
• 1H-Pyrazole, 4-(2-pyrrolidinyl)-

• MDL： MFCD17288878
• Inchi： 1S/C7H11N3/c1-2-7(8-3-1)6-4-9-10-5-6/h4-5,7-8H,1-3H2,(H,9,10)
• InChI Key： XKYLOHBQOURYOK-UHFFFAOYSA-N
• SMILES： N1C=C(C2CCCN2)C=N1

Computed Properties

• Exact Mass: 137.095297364g/mol
• Monoisotopic Mass: 137.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 40.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-(pyrrolidin-2-yl)-1H-pyrazole

Recent Advances in the Study of 4-(pyrrolidin-2-yl)-1H-pyrazole (CAS: 1211516-44-7): A Promising Scaffold in Medicinal Chemistry

The compound 4-(pyrrolidin-2-yl)-1H-pyrazole (CAS: 1211516-44-7) has recently garnered significant attention in the field of medicinal chemistry due to its versatile pharmacological properties and potential therapeutic applications. This heterocyclic scaffold, characterized by the fusion of a pyrrolidine ring with a pyrazole moiety, exhibits unique structural features that make it an attractive candidate for drug discovery. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules targeting various diseases, including cancer, infectious diseases, and neurological disorders.

One of the most notable advancements in the research of 4-(pyrrolidin-2-yl)-1H-pyrazole is its application in the development of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with cancer and inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this scaffold exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), particularly CDK2 and CDK9. The researchers utilized structure-activity relationship (SAR) studies to optimize the compound's binding affinity, resulting in derivatives with nanomolar IC50 values and promising selectivity profiles.

In addition to its kinase inhibitory properties, 4-(pyrrolidin-2-yl)-1H-pyrazole has shown potential as a modulator of G protein-coupled receptors (GPCRs). A recent preprint on bioRxiv highlighted its role in the design of novel allosteric modulators for the adenosine A2A receptor, which is implicated in Parkinson's disease and other neurodegenerative disorders. The study employed molecular docking and dynamic simulations to elucidate the binding mode of the compound, revealing key interactions with the receptor's allosteric site. These findings open new avenues for the development of non-competitive GPCR modulators with improved safety profiles.

The synthetic accessibility of 4-(pyrrolidin-2-yl)-1H-pyrazole has also been a focus of recent research. A 2024 publication in Organic Letters described an efficient, one-pot synthesis method for this scaffold using a copper-catalyzed cyclization reaction. This method offers advantages in terms of yield (up to 85%) and scalability, addressing previous challenges in the large-scale production of the compound. The authors also demonstrated the versatility of this approach by synthesizing a library of derivatives with diverse substitutions at the pyrrolidine and pyrazole rings.

Pharmacokinetic studies of 4-(pyrrolidin-2-yl)-1H-pyrazole derivatives have provided insights into their drug-like properties. A comparative analysis published in European Journal of Pharmaceutical Sciences evaluated the absorption, distribution, metabolism, and excretion (ADME) profiles of several analogs. The results indicated that modifications at the 1-position of the pyrazole ring significantly influence the compounds' metabolic stability and membrane permeability. These findings are crucial for the rational design of derivatives with optimal oral bioavailability and tissue distribution.

Looking ahead, the 4-(pyrrolidin-2-yl)-1H-pyrazole scaffold holds promise for addressing unmet medical needs. Ongoing research is exploring its application in targeted protein degradation (PROTACs) and as a warhead in covalent inhibitors. The compound's unique structural features, combined with recent synthetic and pharmacological advancements, position it as a valuable tool in modern drug discovery. Future studies are expected to further elucidate its therapeutic potential and expand its utility across diverse disease areas.